Cas no 2248329-55-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2248329-55-5
• MF: C₁₆H₁₃F₂N₃O₄
• MW: 349.288930654526
• CID: 6588305
• PubChem ID: 165978553
• Update Time: 2025-07-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylate
• 2248329-55-5
• EN300-6518425

• Inchi： 1S/C16H13F2N3O4/c1-3-20-12(13(17)18)11(8(2)19-20)16(24)25-21-14(22)9-6-4-5-7-10(9)15(21)23/h4-7,13H,3H2,1-2H3
• InChI Key： GEBIPVQLCPZDPG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(C)=NN1CC)F

Computed Properties

• Exact Mass: 349.08741223g/mol
• Monoisotopic Mass: 349.08741223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248329-55-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248329-55-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, combining an isoindole-1,3-dione moiety with a difluoromethyl-substituted pyrazole carboxylate, makes it a subject of interest for drug discovery and crop protection applications. This article delves into its properties, synthesis, and emerging applications while addressing frequently searched questions in the scientific community.

Recent trends in AI-driven drug discovery and sustainable agriculture have amplified interest in novel heterocyclic compounds like this one. Researchers are particularly intrigued by its difluoromethyl group, a key feature in modern bioactive molecules due to its ability to modulate lipophilicity and metabolic stability. The pyrazole-4-carboxylate segment further enhances its potential as a building block for enzyme inhibitors, a hot topic in cancer therapy and anti-inflammatory drug development.

Synthetic routes to CAS 2248329-55-5 typically involve multi-step protocols starting from ethyl 5-(difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylate. The final coupling with N-hydroxyisoindoline-1,3-dione under peptide-like condensation conditions yields the target compound. Analytical characterization via NMR spectroscopy (particularly 19F-NMR for the difluoromethyl group) and high-resolution mass spectrometry confirms its structural integrity. These methods align with current quality-by-design (QbD) principles in pharmaceutical manufacturing.

In agrochemical contexts, the compound's structural features suggest potential as a plant growth regulator or pesticide intermediate. The difluoromethyl-pyrazole core resembles active ingredients in commercial fungicides, sparking research into its mode of action against fungal pathogens. This aligns with growing global demand for climate-resilient crop protection solutions, a frequently searched topic in agricultural science.

From a drug development perspective, the isoindole-1,3-dione fragment is noteworthy for its proteolysis-targeting chimera (PROTAC) applications. The compound's bifunctional nature could enable targeted protein degradation, a revolutionary approach in oncology drug discovery. Computational studies suggest favorable ADME properties, particularly its blood-brain barrier permeability – a critical factor for CNS drug candidates.

Ongoing research explores the compound's structure-activity relationships (SAR) through systematic molecular modifications. Recent publications highlight its potential as a kinase inhibitor scaffold, particularly for JAK/STAT pathway targets relevant to autoimmune diseases. These findings respond to frequent queries about next-generation small molecule therapeutics in PubMed and patent literature searches.

Environmental and green chemistry considerations are increasingly important for such compounds. The difluoromethyl group offers metabolic advantages over traditional trifluoromethyl analogs, potentially reducing environmental persistence. Lifecycle assessments of 2248329-55-5 derivatives could address growing concerns about sustainable chemistry in industrial applications.

In formulation science, the compound's crystalline properties and solubility profile make it suitable for solid dispersion techniques – a trending solution for poorly water-soluble drugs. Its thermal stability (confirmed by DSC analysis) supports various drug delivery systems, answering common formulation challenges discussed in pharmaceutical forums.

Future directions include exploring its chiral derivatives for stereoselective interactions and investigating prodrug strategies to enhance bioavailability. As the scientific community prioritizes precision medicine and personalized therapeutics, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylate will continue to gain attention in both academic and industrial research settings.